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Compound of Interest

Compound Name: 2-Iodobenzoate

Cat. No.: B1229623 Get Quote

An In-depth Technical Guide to Ethyl 2-Iodobenzoate: Synthesis, Safety, and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate, ethyl 2-
iodobenzoate, including its CAS number, safety data, and detailed experimental protocols.

The information is intended for professionals in research, development, and manufacturing who

utilize this compound in their work.

Chemical Identification and Properties
Ethyl 2-iodobenzoate is an aromatic ester with the chemical formula C₉H₉IO₂.[1][2][3] It is

commonly used in organic synthesis as a building block for more complex molecules,

particularly in the pharmaceutical industry.[2][4]

Table 1: Chemical Identifiers for Ethyl 2-Iodobenzoate
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Identifier Value

CAS Number 1829-28-3[1][2][5][6]

Molecular Formula C₉H₉IO₂[1][2][6]

Molecular Weight 276.07 g/mol [1]

IUPAC Name ethyl 2-iodobenzoate[1][3]

Synonyms
2-Iodobenzoic acid ethyl ester, Ethyl o-

iodobenzoate[7][8]

Table 2: Physical and Chemical Properties of Ethyl 2-Iodobenzoate

Property Value

Appearance
Colorless to light yellow or light orange clear

liquid[7][9]

Boiling Point 163-165 °C at 23 mmHg[9]

Density 1.664 ± 0.06 g/cm³ (Predicted)[9]

Refractive Index 1.584[9]

Flash Point 121 °C[10]

Solubility Difficult to mix with water[9]

Sensitivity Light Sensitive[2][9]

Synthesis of Ethyl 2-Iodobenzoate
The most common method for the synthesis of ethyl 2-iodobenzoate is the Fischer

esterification of 2-iodobenzoic acid with ethanol in the presence of a strong acid catalyst, such

as sulfuric acid.[2]

Experimental Protocol: Fischer Esterification
This protocol is a representative method adapted from general Fischer esterification

procedures for benzoic acid derivatives.
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Materials:

2-Iodobenzoic acid

Anhydrous ethanol

Concentrated sulfuric acid

Diethyl ether

10% aqueous sodium carbonate solution

Anhydrous sodium sulfate

Standard reflux and extraction glassware

Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-iodobenzoic acid in an

excess of anhydrous ethanol (e.g., 10-20 molar equivalents).

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%) to the stirring

solution.

Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction

is typically refluxed for several hours. The progress can be monitored by Thin Layer

Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Add diethyl ether to extract the product and then wash the organic layer sequentially with:

Water
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10% aqueous sodium carbonate solution (to neutralize the acidic catalyst and any

unreacted carboxylic acid). Continue washing until no more CO₂ evolution is observed.

Water

Brine

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude ethyl 2-iodobenzoate.

The crude product can be further purified by vacuum distillation.
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Synthesis Workflow

Start: Combine Reactants

2-Iodobenzoic Acid +
Ethanol +

H₂SO₄ (catalyst)

Heat to Reflux
(several hours)

Cool and Perform
Aqueous Workup

Extract with Diethyl Ether

Wash Organic Layer:
1. H₂O

2. Na₂CO₃ (aq)
3. Brine

Dry with Na₂SO₄

Solvent Evaporation
(Rotary Evaporator)

Vacuum Distillation
(optional)

Final Product:
Ethyl 2-Iodobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for ethyl 2-iodobenzoate via Fischer esterification.
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Safety and Handling
Ethyl 2-iodobenzoate is considered a hazardous chemical and should be handled with

appropriate safety precautions.

GHS Hazard Classification
Table 3: GHS Hazard Statements for Ethyl 2-Iodobenzoate

Hazard Code Statement

H315 Causes skin irritation[7][10]

H319 Causes serious eye irritation[7][10]

H302 Harmful if swallowed[1]

H312 Harmful in contact with skin[1]

H332 Harmful if inhaled[1]

H335 May cause respiratory irritation[10]

Signal Word: Warning[1][10]

Hazard Pictograms:

Irritant (Exclamation Mark)[1]

Precautionary Measures and First Aid
Table 4: Precautionary Statements and First Aid Measures
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Precautionary Code Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.[7]

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[7][11]

Response

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[7]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[7]

P362
Take off contaminated clothing and wash before

reuse.[7]

Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://pubs.acs.org/doi/10.1021/jo051010r
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[11] Avoid ingestion and inhalation.[11]

Ensure adequate ventilation.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11] As the

compound is light-sensitive, store it in a dark place or in a light-resistant container.[2][10]

Recommended storage temperature is 2-8°C.[9]
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Safe Handling Workflow

Start: Handling Ethyl 2-Iodobenzoate

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Avoid:
- Inhalation of Vapors

- Contact with Skin and Eyes
- Ingestion

In Case of Spill:
- Absorb with Inert Material

- Dispose of as Hazardous Waste

First Aid:
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Ingestion/Inhalation: Seek medical attention

Store in a Cool, Dry, Dark,
Well-Ventilated Area

Dispose of as Hazardous Waste
According to Regulations

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of ethyl 2-iodobenzoate.

Toxicological and Ecological Information
Toxicological Information
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The toxicological properties of ethyl 2-iodobenzoate have not been fully investigated.[11] The

available information is primarily based on its classification as an irritant and a substance that is

harmful if swallowed, inhaled, or in contact with skin.[1]

Ecological Information
Ecotoxicity: Do not empty into drains.[11]

Persistence and Degradability: The substance is immiscible with water and may persist in

the environment.[11]

Bioaccumulation: No information is available.[11]

Mobility in Soil: Due to its low water solubility, it is not likely to be mobile in the environment.

[11]

Concluding Remarks
Ethyl 2-iodobenzoate is a valuable chemical intermediate with well-defined physical and

chemical properties. Its synthesis is straightforward, and with the appropriate safety

precautions, it can be handled safely in a laboratory and industrial setting. Researchers and

drug development professionals should always consult the most recent Safety Data Sheet

before use and adhere to all recommended safety protocols. Further research into the

toxicological and ecological impact of this compound is warranted to provide a more complete

safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/3%3A_Esterification_(Experiment)
https://www.chemicalbook.com/synthesis/2-iodobenzoic-acid.htm
https://www.scbt.com/p/ethyl-2-iodobenzoate-1829-28-3
https://www.nbinno.com/article/other-organic-chemicals/ethyl-2-iodobenzoate-cas-1829-28-3-a-deep-dive-into-synthesis-and-handling-on
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036297/
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d67d850?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-iodobenzoate
https://pubs.acs.org/doi/10.1021/jo051010r
https://www.benchchem.com/product/b1229623#cas-number-and-safety-data-for-ethyl-2-iodobenzoate
https://www.benchchem.com/product/b1229623#cas-number-and-safety-data-for-ethyl-2-iodobenzoate
https://www.benchchem.com/product/b1229623#cas-number-and-safety-data-for-ethyl-2-iodobenzoate
https://www.benchchem.com/product/b1229623#cas-number-and-safety-data-for-ethyl-2-iodobenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1229623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

